Cas no 2229020-81-7 (3-(2-fluoro-4-nitrophenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(2-fluoro-4-nitrophenyl)methyl-3-methoxyazetidine
• CAS No: 2229020-81-7
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 6395471
• PubChem ID: 165966443
• Update Time: 2025-10-22

3-(2-fluoro-4-nitrophenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-nitrophenyl)methyl-3-methoxyazetidine
• 2229020-81-7
• EN300-1762188
• 3-[(2-fluoro-4-nitrophenyl)methyl]-3-methoxyazetidine

• Inchi： 1S/C11H13FN2O3/c1-17-11(6-13-7-11)5-8-2-3-9(14(15)16)4-10(8)12/h2-4,13H,5-7H2,1H3
• InChI Key： GJGKYYNUULRWEC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1(CNC1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.09102044g/mol
• Monoisotopic Mass: 240.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(2-fluoro-4-nitrophenyl)methyl-3-methoxyazetidine

3-(2-Fluoro-4-Nitrophenyl)Methyl-3-Methoxyazetidine: A Comprehensive Overview

3-(2-fluoro-4-nitrophenyl)methyl-3-methoxyazetidine, also known by its CAS registry number CAS No. 2229020-81-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a fluoro group at the 2-position and a nitro group at the 4-position on the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(2-fluoro-4-nitrophenyl)methyl derivatives has been extensively studied due to their potential as intermediates in drug discovery and material science. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of pharmacological applications, azetidine derivatives have shown promise as bioisosteres of beta-lactam antibiotics. The incorporation of a methoxy group at the 3-position in this compound further modulates its bioavailability and pharmacokinetic properties. Studies conducted in vitro have demonstrated that this compound exhibits moderate inhibitory activity against certain bacterial strains, suggesting its potential as an antimicrobial agent.

The electronic effects introduced by the fluoro and nitro groups on the phenyl ring play a crucial role in determining the compound's reactivity. The nitro group acts as a strong electron-withdrawing substituent, enhancing the electrophilicity of the aromatic ring, while the fluoro group introduces steric hindrance, which can influence both regioselectivity and reactivity in various chemical transformations. These properties make fluorophenyl and nitrophenyl derivatives valuable in designing novel materials with tailored electronic properties.

Recent research has also explored the use of this compound in polymer chemistry. The azetidine ring's inherent strain provides opportunities for creating novel polymeric materials with unique mechanical and thermal properties. By incorporating this compound into polymer backbones, researchers have achieved enhanced flexibility and thermal stability, which are desirable traits for high-performance polymers used in aerospace and electronics industries.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of CAS No. 2229020-81-7. Results indicate that under aerobic conditions, this compound undergoes moderate biodegradation, though further investigation is required to fully understand its long-term ecological effects. Regulatory agencies have recommended cautious handling during industrial processes to minimize exposure risks to both workers and the environment.

The future outlook for this compound appears bright, with ongoing research focusing on optimizing its synthesis pathways and exploring new application areas. Collaborative efforts between academic institutions and industry partners are expected to accelerate its commercialization, particularly in niche markets such as specialty chemicals and advanced materials.